4-ethyl-N-(2-ethylhexyl)benzamide

• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 4-ethyl-N-(2-ethylhexyl)benzamide
• InChI: InChI=1S/C17H27NO/c1-4-7-8-15(6-3)13-18-17(19)16-11-9-14(5-2)10-12-16/h9-12,15H,4-8,13H2,1-3H3,(H,18,19)
• InChI Key: UKMDNLIKCPLDBU-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CNC(=O)C1=CC=C(C=C1)CC

Description

4-Ethyl-N-(2-ethylhexyl)benzamide is a benzamide derivative characterized by a 4-ethyl-substituted benzene ring linked to an amide group with a branched 2-ethylhexyl chain. This structure confers unique physicochemical properties, such as moderate lipophilicity due to the ethyl and 2-ethylhexyl substituents, making it relevant in pharmaceutical and material science applications.

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

Table 1: Key Structural and Molecular Features

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Reference
4-Ethyl-N-(2-ethylhexyl)benzamide	C17H27NO*	~269.4 g/mol*	4-ethyl, N-(2-ethylhexyl)
4-Amino-N-(2-ethylhexyl)benzamide	C15H24N2O	248.36 g/mol	4-amino, N-(2-ethylhexyl)
3-((2-Ethylhexyl)oxy)-2,6-difluorobenzamide	C15H19F2NO2	283.31 g/mol	2,6-difluoro, 3-(2-ethylhexyloxy)
Benzamide, 4-ethyl-N-butyl-N-2-ethylhexyl	C21H35NO	317.51 g/mol	4-ethyl, N-butyl, N-2-ethylhexyl

*Calculated based on standard molecular weights.

Key Observations :

• Lipophilicity: The 2-ethylhexyl chain in 4-ethyl-N-(2-ethylhexyl)benzamide enhances lipophilicity compared to simpler analogs like 4-amino-N-(2-ethylhexyl)benzamide, which has a polar amino group .

Key Observations :

• Green Chemistry: Ultrasonic irradiation (e.g., ) significantly reduces reaction times (30–60 min vs. 12 h for reflux) and improves yields (85–92% vs.
• Challenges : Complex substituents (e.g., trifluoromethyl groups in ) lower yields (40–77%), implying that the 2-ethylhexyl chain in the target compound may also pose synthetic challenges.

Key Observations :

• Antimicrobial Potential: The 2-ethylhexyl chain in enhances membrane permeability, critical for targeting intracellular bacterial proteins like FtsZ. This suggests 4-ethyl-N-(2-ethylhexyl)benzamide may share similar advantages.
• Anticancer Activity : Tubulin-binding benzamides (e.g., ) show low micromolar potency, but bulky substituents (e.g., 2-ethylhexyl) may reduce efficacy due to steric clashes.